Co-crystal formation between 2-amino-4,6-dimethylpyrimidine and new p-xylylene-bis(thioacetic) acid†
CrystEngComm Pub Date: 2014-09-15 DOI: 10.1039/C4CE01567C
Abstract
Novel p-xylylene-bis(thioacetic) acid (p-XBTA) and its co-crystals with 2-amino-4,6-dimethylpyrimidine (DMP) have been synthesized and characterized by single-crystal X-ray diffraction, infrared spectroscopy and thermal analysis methods (TG/DSC). Depending on the crystallization conditions, three different multicomponent crystal forms have been isolated with various chemical compositions and stoichiometries of the co-formers. The ATR-FTIR spectra of the co-crystals display the stretching vibration bands for the co-formers with associated shifts confirming the formation of new phases. DSC and TG were used to reveal the relative stabilities of new solids compared to those of the co-formers.
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